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Compound of Interest

Compound Name: Diethyl trans-crotyl phosphonate

CAS No.: 682-34-8

Cat. No.: B1600402

Get Quote

Diethyl trans-crotyl phosphonate (CAS No. 682-34-8) is an organophosphorus compound

utilized in synthetic organic chemistry.[1][2] Its structure, featuring a reactive phosphonate

functional group and an olefinic component, makes it a valuable reactant for various carbon-

carbon bond-forming reactions, including the Pauson-Khand reaction and the synthesis of

retinoid building blocks.[1] As with any reactive chemical intermediate, a thorough

understanding of its hazard profile and the implementation of rigorous safety protocols are

paramount for researchers and drug development professionals. This guide provides a

comprehensive overview of the safety data for diethyl trans-crotyl phosphonate, grounded in

established regulatory classifications and field-proven laboratory practices.

Chemical Identification and Physicochemical
Properties
Correct identification is the foundational step in chemical safety. The properties of a substance

dictate its behavior under various conditions and inform the necessary handling and storage

protocols.
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Synonyms: Diethyl 2-butenylphosphonate, Diethyl but-2-en-1-ylphosphonate[1][3] Molecular

Formula: C₈H₁₇O₃P[3] Molecular Weight: 192.19 g/mol [3]

The following table summarizes key physicochemical data, which is critical for assessing its

potential for environmental dispersion and for designing appropriate experimental and storage

conditions.

Property Value Source

CAS Number 682-34-8 [1]

MDL Number MFCD05865177 [1]

Physical State Liquid [1]

Density 1.014 g/mL at 25 °C [1]

Refractive Index n20/D 1.4400 [1]

Storage Class 10 - Combustible liquids [1]

Recommended Storage Sealed in dry, 2-8°C [3]

Hazard Identification and GHS Classification
Diethyl trans-crotyl phosphonate is classified as hazardous under the Globally Harmonized

System of Classification and Labelling of Chemicals (GHS). The primary hazards are related to

its irritant properties. Understanding these classifications is not merely a regulatory formality; it

is the basis for risk assessment and the selection of appropriate personal protective equipment

(PPE).
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GHS
Classification

Hazard Code
Hazard
Statement

GHS
Pictogram

Signal Word

Skin Irritation,

Category 2
H315

Causes skin

irritation

GHS07

(Exclamation

Mark)

Warning

Serious Eye

Irritation,

Category 2

H319
Causes serious

eye irritation

GHS07

(Exclamation

Mark)

Warning

Specific target

organ toxicity —

single exposure,

Category 3

(Respiratory

system)

H335

May cause

respiratory

irritation

GHS07

(Exclamation

Mark)

Warning

Source:[1][2][4]

The GHS07 pictogram and "Warning" signal word immediately communicate that while the

substance is not acutely fatal, it can cause significant irritation and discomfort upon exposure.

[1][3] The causality behind this is the chemical's ability to interact with and disrupt the epithelial

tissues of the skin, eyes, and respiratory tract.

Safe Handling and Exposure Control Protocol
A self-validating safety protocol relies on a multi-layered approach, combining engineering

controls, administrative procedures, and personal protective equipment. The following workflow

is designed to minimize exposure risk during routine laboratory use.

Experimental Workflow for Safe Handling
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Preparation Phase

Handling & Use Phase

Post-Procedure Phase

Designate Well-Ventilated Area
(Fume Hood)

Assemble PPE:
- Safety Goggles (EN166)

- Nitrile Gloves
- Lab Coat

Gather Materials:
- Sealed Reagent Bottle

- Spill Kit
- Waste Container

Don PPE

Proceed to Handling

Transfer Reagent
(Inside Fume Hood)

Perform Reaction

Quench Reaction / Work-up

Procedure Complete

Dispose of Waste in
Designated Container

Decontaminate Glassware &
Work Surface

Doff PPE & Wash Hands

Click to download full resolution via product page

Caption: Standard Laboratory Handling Workflow.
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Step-by-Step Methodology
Engineering Controls: All manipulations of diethyl trans-crotyl phosphonate must be

conducted within a certified chemical fume hood.[5][6] This is the primary barrier to prevent

inhalation of vapors, which may cause respiratory irritation.[1][2]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear tightly fitting safety goggles or a face shield conforming to

EN166 (EU) or NIOSH (US) standards.[5][6] This is non-negotiable due to the H319

"Causes serious eye irritation" classification.[1]

Skin Protection: Wear a flame-retardant lab coat and chemically resistant gloves (e.g.,

nitrile).[5] Always inspect gloves for tears or punctures before use. Contaminated clothing

should be removed and washed before reuse.[7]

Respiratory Protection: Under normal fume hood use, respiratory protection is not

required. However, if exposure limits are exceeded or in the event of a large spill outside

of containment, a full-face respirator with an appropriate filter (e.g., type ABEK (EN14387))

should be used.[1]

Hygiene Measures: Avoid all personal contact.[8] Do not eat, drink, or smoke in the

laboratory.[8][9] Wash hands thoroughly with soap and water after handling the chemical and

before leaving the work area.[6]

Storage: Store the container tightly sealed in a dry, cool, and well-ventilated area, away from

incompatible materials such as strong oxidizing agents.[3][5][10] The recommended storage

temperature is between 2-8°C to ensure chemical stability.[3]

Emergency Procedures: First Aid and Spill
Response
Preparedness is key to mitigating the consequences of accidental exposure or release. All

personnel must be familiar with the location of emergency equipment (safety showers,

eyewash stations) and these procedures.
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Emergency Response Flowchart
Caption: First Aid Response Logic by Exposure Route.

First-Aid Measures
If Inhaled: Remove the person to fresh air and keep them comfortable for breathing.[5][7] If

the individual feels unwell, seek medical attention.[6]

If on Skin: Immediately wash the affected area with plenty of soap and water.[5][6] If skin

irritation develops or persists, get medical advice.[7] Contaminated clothing must be

removed and laundered before reuse.[7]

If in Eyes: This is a critical exposure route. Immediately rinse the eyes cautiously with water

for at least 15 minutes, holding the eyelids apart to ensure complete irrigation.[6][7][9] If

contact lenses are present, remove them if it is safe to do so and continue rinsing.[5][6] Seek

immediate medical attention.[9]

If Swallowed: Rinse the mouth with water. Do not induce vomiting. Seek medical advice if

you feel unwell.[6][9]

Accidental Release Measures
Personal Precautions: Evacuate the area. Ensure adequate ventilation. Avoid breathing

vapors.[5] Remove all sources of ignition.[11]

Containment and Cleaning: For minor spills, absorb the material with an inert, non-

combustible absorbent material (e.g., sand, vermiculite, or universal binder).[7][11] Collect

the residue and place it in a suitable, labeled container for disposal.[5]

Environmental Precautions: Prevent the spillage from entering drains or waterways.[7]

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[5]

Specific Hazards: In case of fire, hazardous decomposition products may be formed,

including carbon oxides and oxides of phosphorus.[6][10]
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Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

and full protective gear.[5][6]

Stability, Reactivity, and Disposal
Reactivity: The compound is stable under recommended storage conditions.[10]

Conditions to Avoid: Avoid exposure to heat, flames, and sparks.[12]

Incompatible Materials: Keep away from strong oxidizing agents.[10][12]

Disposal Considerations: All chemical waste must be handled in accordance with local, state,

and federal regulations.[8] Dispose of the contents and container at an approved waste

disposal plant.[5][6] Do not discharge into sewers or waterways.[8]

Toxicological and Ecological Information
Toxicological Information: The primary health effects are irritation to the skin, eyes, and

respiratory system upon direct contact.[1][2][4] There is no specific quantitative data (e.g.,

LD50, LC50) for diethyl trans-crotyl phosphonate available in the cited sources.

Therefore, all contact should be minimized as a precautionary measure.

Ecological Information: No specific data on the ecotoxicity, persistence, or bioaccumulation

potential of this compound is available in the provided search results.[5] As a standard

practice for chemicals with unknown environmental impact, release into the environment

must be avoided.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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